Cas no 35746-21-5 ((E)-Tetradec-11-enal)

• Product Name: (E)-Tetradec-11-enal
• CAS No: 35746-21-5
• Molecular Formula: C₁₄H₂₆O
• Molecular Weight: 210.35564
• CID: 313798
• PubChem ID: 6365677

(E)-Tetradec-11-enal Properties

Names and Identifiers

• (E)-Tetradec-11-enal
• (E)-11-Tetradecenal
• 11-Tetradecenal, (11E)-
• E-11-Tetradecenal
• 11-tetradecenal
• E,Z-11-tetradecen-1-al
• Einecs 252-710-7
• (E)-11-Tetradecenyl aldehyde
• trans-11-Tetradecenal
• LMFA06000172
• AKOS015839809
• SCHEMBL808558
• 11E-Tetradecenal
• CHEBI:168731
• Tetradecene-11-al-1
• 11-Tetradecenal, (E)-
• 11-tetradecenal, E
• 70893-80-0
• A913621
• DTXSID80885635
• (11E)-Tetradecenal
• NS00088855
• (11E)-11-TETRADECENAL
• (11E)-tetradec-11-enal
• 35746-21-5
• SCHEMBL591731
• 11E-14CHO
• AI3-35931
• SPFYVVCZIOLVOK-ONEGZZNKSA-N

• MDL： MFCD00798087
• InChIKey： SPFYVVCZIOLVOK-ONEGZZNKSA-N
• Inchi： InChI=1S/C14H26O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15/h3-4,14H,2,5-13H2,1H3/b4-3+
• SMILES： CC/C=C/CCCCCCCCCC=O

Computed Properties

• Exact Mass: 210.198365g/mol
• Surface Charge: 0
• XLogP3: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 11
• Monoisotopic Mass: 210.198365g/mol
• Monoisotopic Mass: 210.198365g/mol
• Topological Polar Surface Area: 17.1Ų
• Heavy Atom Count: 15
• Complexity: 149
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 4.66240
• PSA: 17.07000
• Refractive Index: 1.4483 (21 ºC)
• Boiling Point: 290°C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 132.7±7.8 °C
• Solubility: Almost insoluble (0.015 g/l) (25 º C),
• Density: 0.839±0.06 g/cm3 (20 ºC 760 Torr),

(E)-Tetradec-11-enal Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Sealed in dry,2-8°C
• Signal Word：warning
• HazardClass：IRRITANT

(E)-Tetradec-11-enal Customs Data

• HS CODE：2912190090
• Customs Data：

  China Customs Code:

  2912190090

  Overview:

  HS: 2912190090. Other acyclic aldehydes(No other oxygen-containing groups). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Appearance of tetraformaldehyde

  Summary:

  2912190090 acyclic aldehydes without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty aldehydes